Cas no 2089699-23-8 (2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester)

• Product Name: 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester
• CAS No: 2089699-23-8
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5241740
• Update Time: 2025-10-31

2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester

• Inchi： 1S/C12H14BrNO2/c1-2-16-12(15)11-7-6-8-9(13)4-3-5-10(8)14-11/h3-5,11,14H,2,6-7H2,1H3
• InChI Key： JFFCEBIFTUATQA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2)CCC1C(OCC)=O

Additional information on 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester

Introduction to 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester (CAS No. 2089699-23-8)

2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2089699-23-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a brominated ring and an ethyl ester group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester consists of a quinoline core substituted with a carboxylic acid ethyl ester at the 2-position and a bromine atom at the 5-position. The tetrahydro substitution at the 1,2,3,4 positions enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and pharmacokinetic profile. This structural configuration not only imparts stability to the compound but also facilitates its interaction with biological targets.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The bromine atom in 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester serves as a key pharmacophore that can modulate the electronic properties of the molecule and influence its binding affinity to biological receptors. This feature has been exploited in various drug design strategies to enhance target specificity and efficacy.

One of the most compelling aspects of this compound is its potential in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The ethyl ester group at the carboxylic acid position can be further modified to introduce additional functional groups that enhance drug-like properties such as solubility and metabolic stability. Recent studies have demonstrated that modifications in this region can significantly improve the pharmacological activity of quinoline-based compounds.

The synthesis of 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize side products, making the compound more suitable for preclinical and clinical studies.

The pharmacological evaluation of CAS No. 2089699-23-8 has revealed several interesting findings. In vitro studies have indicated that this compound exhibits significant inhibitory activity against various cancer cell lines. The bromine atom appears to enhance binding interactions with target proteins by increasing electrophilicity and reducing steric hindrance. Additionally, the tetrahydroquinoline moiety contributes to better membrane permeability, which is essential for effective drug delivery.

Preclinical trials have further validated the potential therapeutic applications of this compound. Animal models have shown promising results in terms of tumor regression and reduced metastasis when treated with derivatives of 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester. These findings suggest that further investigation is warranted to explore its clinical potential in oncology.

The compound's structural versatility also makes it an attractive candidate for developing novel therapeutic agents against infectious diseases. Quinoline derivatives are known for their efficacy against parasites such as Plasmodium species responsible for malaria. The bromine substitution in CAS No. 2089699-23-8 could enhance its ability to disrupt essential parasite enzymes or metabolic pathways.

In conclusion,2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-, ethyl ester (CAS No. 2089699-23-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology and infectious disease treatment make it a compelling subject for further research and development.